2-Fluoro-3-iodobenzonitrile

• IUPAC Name: 2-fluoro-3-iodobenzonitrile
• InChI: InChI=1S/C7H3FIN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H
• InChI Key: AFNXALOPDDVLMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)I)F)C#N
• Molecular Formula: C7H3FIN
• DSSTOX Substance ID: DTXSID10728869
• Molecular Weight: 247.01 g/mol
• CAS RN: 211943-27-0

Description

2-Fluoro-3-iodobenzonitrile is a chemical compound with the molecular formula C7H3FIN. It is a solid substance and is considered a building block in various chemical syntheses.

Molecular Structure Analysis

The molecular structure of 2-Fluoro-3-iodobenzonitrile consists of a benzene ring with a fluorine atom and an iodine atom attached at the 2nd and 3rd positions respectively, and a nitrile group attached at the 1st position. The exact spatial configuration and bond lengths would require more advanced analysis techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

2-Fluoro-3-iodobenzonitrile is a solid substance. It has a molecular weight of 247.01. More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data are not available in the current resources.

Scientific Research Applications

Synthesis of Fluorinated Polymers

2-Fluoro-3-iodobenzonitrile: . These polymers have applications in creating materials like flexible electrodes, electroluminescent devices, and energy storage capacitors.

Pharmaceutical Intermediates

. Its role is crucial in the development of new drugs, where the introduction of fluorine atoms can significantly alter the biological activity and metabolic stability of pharmaceuticals.

Electronics and Semiconductor Industry

. The fluorine atoms can impart desirable properties such as increased stability and improved electrical conductivity.

Energy Storage Systems

. This is pivotal for developing more efficient energy storage devices.

Chemical Synthesis

2-Fluoro-3-iodobenzonitrile: . Its reactivity with other organic substrates allows for the construction of a wide array of chemical structures.

Safety and Hazards

2-Fluoro-3-iodobenzonitrile is considered hazardous. It is toxic if swallowed, harmful in contact with skin or if inhaled, causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its fumes, mist, or vapors, avoid contact with skin and eyes, and use personal protective equipment when handling it.

Synthesis routes and methods

Procedure details

n-Butyl lithium (2.5 M in hexanes, 16.8 mL, 42 mmol) was added dropwise to a stirred solution of 2,2,6,6-tetramethylpiperidine (6.90 mL, 141 mmol) in tetrahydrofuran (60 mL) at −78° C. The mixture was stirred for 30 minutes at −50° C. then 2-fluorobenzonitrile (4.4 g, 37 mmol) in tetrahydrofuran (25 mL) was added dropwise to the mixture at −78° C. The reaction was warmed to −50° C. over a 30 minute period and then recooled to −78° C. and a solution of iodine (10.20 g, 40 mmol) in tetrahydrofuran (25 mL) was added. Then the mixture was warmed to ambient temperature. After 1 hour, saturated aqueous sodium thiosulphate solution was added to the reaction and the mixture was extracted with diethyl ether. The organic layer was washed with water, brine, dried (MgSO4) and evaporated. Purification of the residue by flash chromatography (20:1 hexanes/ethyl acetate) gave the title compound (7.86 g, 87%) as a solid.